Cas no 456-66-6 (Methyl 4-(2-chloro-1,1,2-trifluoroethoxy)benzoate)

• Product Name: Methyl 4-(2-chloro-1,1,2-trifluoroethoxy)benzoate
• CAS No: 456-66-6
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 2858830
• PubChem ID: 5240405
• Update Time: 2025-04-21

Methyl 4-(2-chloro-1,1,2-trifluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 653-965-0
• 456-66-6
• AKOS024333937
• methyl 4-(2-chloro-1,1,2-trifluoroethoxy)benzoate
• Methyl 4-(2-chloro-1,1,2-trifluoroethoxy)benzoate

• Inchi： 1S/C10H8ClF3O3/c1-16-8(15)6-2-4-7(5-3-6)17-10(13,14)9(11)12/h2-5,9H,1H3
• InChI Key： SFCNJUSRCUKGAU-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC(C(=O)OC)=CC=1)(F)F)F

Computed Properties

• Exact Mass: 268.0114063g/mol
• Monoisotopic Mass: 268.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters